Cas no 1352789-50-4 (Nintedanib Demethyl-O-glucuronic Acid)

• Product Name: Nintedanib Demethyl-O-glucuronic Acid
• CAS No: 1352789-50-4
• MF: C₃₆H₃₉N₅O₁₀
• MW: 701.722369432449
• CID: 4557004
• Update Time: 2025-10-29

Nintedanib Demethyl-O-glucuronic Acid Chemical and Physical Properties

Names and Identifiers

• Nintedanib Demethyl-O-glucuronic Acid
• Nintedanib Demethyl-O-Glucuronide
• Nintedanib Metabolite M2

• Inchi： 1S/C36H39N5O10/c1-39-14-16-41(17-15-39)19-26(42)40(2)23-11-9-22(10-12-23)37-28(20-6-4-3-5-7-20)27-24-13-8-21(18-25(24)38-33(27)46)35(49)51-36-31(45)29(43)30(44)32(50-36)34(47)48/h3-13,18,29-32,36-37,43-45H,14-17,19H2,1-2H3,(H,38,46)(H,47,48)/b28-27-/t29-,30-,31+,32-,36-/m0/s1
• InChI Key： GZWDDOFYQDCRIQ-OCHDNSBGSA-N
• SMILES： C(/C1C=CC=CC=1)(=C1\C(NC2=CC(C(=O)O[C@H]3[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O3)O)=CC=C\12)=O)\NC1C=CC(N(C)C(=O)CN2CCN(C)CC2)=CC=1

Additional information on Nintedanib Demethyl-O-glucuronic Acid

Introduction to Nintedanib Demethyl-O-glucuronic Acid (CAS No. 1352789-50-4) and Its Recent Research Applications

The compound Nintedanib Demethyl-O-glucuronic Acid (CAS No. 1352789-50-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of targeted therapies for complex diseases. This derivative of the well-known anticancer agent Nintedanib, a small molecule inhibitor of tyrosine kinases, has garnered attention due to its unique structural modifications and enhanced pharmacological properties. The introduction of the demethyl-O-glucuronic acid moiety not only modifies the pharmacokinetic profile of the parent compound but also opens new avenues for therapeutic applications, particularly in oncology and inflammatory diseases.

Nintedanib, originally approved for the treatment of non-small cell lung cancer (NSCLC), operates by inhibiting multiple receptor tyrosine kinases involved in tumor proliferation, angiogenesis, and metastasis. However, its clinical use is often limited by dose-dependent side effects, primarily affecting the pulmonary system. The structural modification leading to Nintedanib Demethyl-O-glucuronic Acid aims to address these limitations while preserving or even enhancing its therapeutic efficacy. The demethylation process followed by O-glucuronic acid conjugation introduces a negatively charged sugar moiety, which significantly alters the compound's solubility, stability, and metabolic pathways.

Recent studies have highlighted the potential of Nintedanib Demethyl-O-glucuronic Acid as a promising candidate for treating not only cancer but also neurodegenerative and inflammatory disorders. The glucuronic acid conjugate is known to enhance drug bioavailability and reduce systemic toxicity, making it an attractive modification for drug delivery systems. Moreover, the extended half-life provided by this conjugation allows for less frequent dosing, improving patient compliance.

In oncology research, Nintedanib Demethyl-O-glucuronic Acid has shown promise in preclinical studies as a potent inhibitor of tumor growth and angiogenesis. Its ability to target multiple pathways simultaneously makes it effective against drug-resistant tumors. Notably, its interaction with vascular endothelial growth factor receptors (VEGFR), platelet-derived growth factor receptors (PDGFR), and fibroblast growth factor receptors (FGFR) has been extensively studied. These interactions are crucial in disrupting tumor blood supply and inhibiting tumor cell proliferation.

One of the most compelling aspects of Nintedanib Demethyl-O-glucuronic Acid is its potential in combination therapies. The modified compound can be used alongside other chemotherapeutic agents or immunotherapies to enhance overall treatment efficacy. For instance, recent clinical trials have explored its use in combination with immune checkpoint inhibitors, showing synergistic effects in patients with advanced-stage malignancies. This combination approach leverages the unique mechanisms of action of each drug, leading to improved patient outcomes.

The pharmacokinetic profile of Nintedanib Demethyl-O-glucuronic Acid has been extensively characterized in both preclinical models and human trials. Studies indicate that the glucuronic acid conjugation significantly prolongs plasma half-life while reducing renal clearance. This modification also minimizes off-target effects by improving selectivity for tumor tissues over normal organs. Such pharmacokinetic advantages are critical in ensuring sustained therapeutic levels without causing excessive toxicity.

From a chemical perspective, the synthesis of Nintedanib Demethyl-O-glucuronic Acid involves sophisticated organic transformations, including demethylation followed by glycosylation with glucuronic acid. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The safety profile of Nintedanib Demethyl-O-glucuronic Acid has been a focal point in recent research efforts. Unlike its parent compound, which is associated with pulmonary fibrosis and liver toxicity at higher doses, this derivative demonstrates reduced organ toxicity in animal models. This improvement is attributed to better metabolic clearance and reduced systemic exposure. Ongoing clinical trials are further evaluating its safety and efficacy in human populations across various cancer types.

Beyond oncology, Nintedanib Demethyl-O-glucuronic Acid is being investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary research suggests that its ability to modulate inflammatory pathways may help mitigate neuroinflammation—a key pathological feature in these conditions. Additionally, its anti-angiogenic properties could be beneficial in preventing or slowing down neurovascular damage associated with neurodegeneration.

The development of novel drug formulations based on Nintedanib Demethyl-O-glucuronic Acid is another area of active research. Nanotechnology-based delivery systems have been explored to enhance targeted delivery and bioavailability. For example, lipid nanoparticles have been used to encapsulate this compound, allowing for controlled release at tumor sites while minimizing systemic exposure.

In conclusion,Nintedanib Demethyl-O-glucuronic Acid (CAS No. 1352789-50-4) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its structural modifications enhance pharmacokinetic properties while maintaining or improving therapeutic efficacy across multiple disease indications including cancer and neurodegenerative disorders. Ongoing research continues to uncover new applications for this promising compound, making it a cornerstone in modern drug development strategies.